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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid

Cat. No.: B132290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromo-2-fluorocinnamic acid, a compound of interest in synthetic chemistry and drug
discovery. The information is presented to support further research and development activities.

Core Physical Properties

4-Bromo-2-fluorocinnamic acid is a halogenated derivative of cinnamic acid. Its physical
characteristics are crucial for handling, reaction setup, and understanding its behavior in
various chemical and biological systems.

Quantitative Data Summary

The physical properties of 4-Bromo-2-fluorocinnamic acid are summarized in the table
below. It is important to note that some variation exists in the reported values across different
commercial suppliers, which may be attributed to the purity of the sample and the experimental
conditions used for measurement.
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Property Value Source(s)
Molecular Formula CoHeBrFO2

Molecular Weight 245.05 g/mol

CAS Number 149947-19-3

Melting Point 214-217 °C

219-223 °C

Boiling Point 337.5 £ 27.0 °C (Predicted)

Density 1.6228 g/cm3 at 25 °C

pKa 4.20 £ 0.13 (Predicted)

Water Solubility Insoluble

Off-white to pale yellow-grey
Appearance _
solid/powder

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined
below. These are generalized methods applicable to solid organic acids like 4-Bromo-2-
fluorocinnamic acid.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound, while a broad melting range often indicates the
presence of impurities.

Apparatus:
» Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)
o Capillary tubes (sealed at one end)

e Mortar and pestle
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e Spatula

Procedure:

o Sample Preparation: A small amount of the 4-Bromo-2-fluorocinnamic acid sample is

finely ground into a powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample
until a small amount of the solid (2-3 mm in height) is packed into the sealed end. The tube is
then inverted and tapped gently to ensure the sample is tightly packed at the bottom.

Measurement:
o The capillary tube is placed in the heating block of the melting point apparatus.

o Arapid heating rate (e.g., 10-20 °C/min) can be used initially to determine an approximate
melting range.

o For an accurate measurement, the apparatus is cooled to at least 20 °C below the
approximate melting point. A second, fresh sample is then heated at a slow rate of 1-2 °C
per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal of the solid melts is
recorded as the end of the melting range.

Determination of Solubility

The solubility of a compound in various solvents provides insight into its polarity and potential

for formulation. As an acidic compound, the solubility of 4-Bromo-2-fluorocinnamic acid is

expected to be pH-dependent.

Apparatus and Reagents:

e Test tubes and rack

e \ortex mixer or shaker
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e pH meter or pH paper

e Solvents: Deionized water, 5% w/v Sodium Hydroxide (NaOH) solution, 5% w/v Sodium
Bicarbonate (NaHCO:s) solution, 5% v/v Hydrochloric Acid (HCI) solution, and organic
solvents (e.g., ethanol, methanol, DMSO, ethyl acetate).

Procedure:
e Qualitative Solubility in Water:
o Approximately 25 mg of 4-Bromo-2-fluorocinnamic acid is placed in a test tube.
o 0.5 mL of deionized water is added. The tube is agitated vigorously for about 30 seconds.

o The sample is observed for dissolution. If it dissolves, the pH of the aqueous solution is
tested with pH paper. An acidic pH would be expected.

e Solubility in Aqueous Base:

o To a test tube containing about 25 mg of the compound, 0.75 mL of 5% NaOH solution is
added in portions with vigorous shaking. Dissolution indicates the formation of a sodium
salt, which is characteristic of an acidic compound.

o The same procedure is repeated with 5% NaHCOs solution. Carboxylic acids are typically
strong enough acids to react with and dissolve in sodium bicarbonate solution, often with
the evolution of carbon dioxide gas.

e Solubility in Aqueous Acid:
o The solubility in 5% HCl is tested similarly to rule out basic properties.
e Solubility in Organic Solvents:

o The solubility in various organic solvents is determined by adding a small amount of the
solid to a test tube containing the solvent and observing for dissolution.

Spectroscopic Characterization

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b132290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic techniques are essential for confirming the chemical structure and identity of 4-
Bromo-2-fluorocinnamic acid.

« Infrared (IR) Spectroscopy: An IR spectrum of

 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 4-
Bromo-2-fluorocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132290#physical-properties-of-4-bromo-2-
fluorocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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